6-Amino-4-cyclopropoxynicotinamide

• Molecular Formula: C9H11N3O2
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 6-amino-4-cyclopropyloxypyridine-3-carboxamide
• InChI: InChI=1S/C9H11N3O2/c10-8-3-7(14-5-1-2-5)6(4-12-8)9(11)13/h3-5H,1-2H2,(H2,10,12)(H2,11,13)
• InChI Key: JTKUJBSGPLBETK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC=C2C(=O)N)N

Description

6-Amino-4-cyclopropoxynicotinamide is a nicotinamide derivative featuring a pyridine core substituted with an amino group at position 6 and a cyclopropoxy group at position 4.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Amino-4-cyclopropoxynicotinamide typically involves multiple steps, starting from readily available precursors. One common method involves the cyclization of appropriate intermediates under controlled conditions. The reaction conditions often include the use of solvents such as anhydrous methanol and catalysts like dry hydrogen chloride gas. The process may involve addition, condensation, and cyclization reactions to achieve the desired product .

Industrial Production Methods

Industrial production of 6-Amino-4-cyclopropoxynicotinamide may involve optimization of the synthetic route to enhance yield and purity. This can include the use of advanced techniques such as continuous flow reactors and high-throughput screening to identify the most efficient reaction conditions. The goal is to achieve a scalable and cost-effective production process while minimizing environmental impact.

Chemical Reactions Analysis

Types of Reactions

6-Amino-4-cyclopropoxynicotinamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino and cyclopropoxy groups can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

6-Amino-4-cyclopropoxynicotinamide has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its role as an enzyme inhibitor and its effects on cellular processes.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of cancer and other diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of industrial chemicals

Mechanism of Action

The mechanism of action of 6-Amino-4-cyclopropoxynicotinamide involves its interaction with specific molecular targets and pathways. It is known to inhibit certain enzymes, such as NADP±dependent dehydrogenases, which play a crucial role in cellular metabolism. By interfering with these enzymes, the compound can disrupt metabolic pathways, leading to various biological effects .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural analogs and their substituents are compared below:

Compound	Core Structure	Position 4	Position 6	Other Substituents	Functional Groups
6-Amino-4-cyclopropoxynicotinamide	Pyridine	Cyclopropoxy	Amino	Amide at C4	Amide, Amino, Cyclopropoxy
4-(4-Amino-2-fluorophenoxy)-N-methylpicolinamide (Compound 8, )	Pyridine	Phenoxy (2-F, 4-NH2)	-	N-Methylamide at C4	Amide, Fluoro, Amino
2-Chloro-6-methylpyrimidine-4-carboxylic acid ()	Pyrimidine	Chloro	Methyl	Carboxylic acid at C4	Carboxylic acid, Chloro, Methyl
Example Compound (EP 4374877A2, )	Pyrimidine	Chloro	-	Aniline-linked substituents	Amine, Chloro

Key Observations :

• Cyclopropoxy vs. Phenoxy: The cyclopropoxy group in 6-Amino-4-cyclopropoxynicotinamide may confer greater metabolic stability compared to the fluorophenoxy group in Compound 8 .
• Amino Position: The amino group at position 6 (vs. position 4 in Compound 8) could alter electronic properties and binding affinity in biological targets.
• Amide vs. Carboxylic Acid : The amide group enhances membrane permeability relative to carboxylic acid derivatives (e.g., ).

Comparison :

• HPLC Purification: The patent in emphasizes HPLC for purity, suggesting a benchmark for isolating polar analogs like 6-Amino-4-cyclopropoxynicotinamide.

Analytical and Physicochemical Data

Compound	Molecular Weight (g/mol)	LCMS (m/z [M+H]+)	HPLC Retention Time	Reference
Example Compound (EP 4374877A2)	~244 (calculated from m/z 245)	245	0.75 minutes
6-Amino-4-cyclopropoxynicotinamide*	~207 (estimated)	-	-	-
Compound 8	Not reported	Not reported	Not reported

Notes:

• The cyclopropoxy group’s hydrophobicity may increase HPLC retention time compared to chloro-substituted analogs (e.g., 0.75 minutes in ).
• LCMS data for 6-Amino-4-cyclopropoxynicotinamide remains unverified but is expected to align with pyridine-based analogs.

Research Implications

• Bioactivity: Amino and cyclopropoxy groups may enhance target binding (e.g., kinase inhibition) compared to chloro/methyl derivatives .
• Solubility : The amide group improves aqueous solubility relative to carboxylic acid analogs (e.g., ).